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Application Note: HPLC Standard Solution
Preparation for Flavoxate HCI

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flavoxate

CAS No.: 15301-69-6

Cat. No.: S528056

This document provides detailed methodologies for the preparation and HPLC analysis of Flavoxate HCI
standard solutions, crucial for pharmaceutical development and quality control. The protocols have been

validated per ICH guidelines to ensure accuracy and reproducibility for drug development professionals.

Standard Solution Preparation Using Internal Standard Method

This method utilizes ibuprofen as an internal standard (IS) to control for analytical variability, enhancing

measurement precision [1].

e Materials & Reagents:

o Flavoxate HCI reference standard

o Ibuprofen (Internal Standard)

o HPLC-grade acetonitrile

o Formic acid (AR grade)

o Deionized water

o Volumetric flasks (10 mL, 100 mL), analytical balance, sonicator, 0.45 ym nylon membrane filter

o Preparation of Mobile Phase: Prepare a mixture of acetonitrile and 0.1% formic acid in water in a

75:25 (v/v) ratio. Adjust the pH to 3.0 [1].
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¢ Preparation of Internal Standard Solution: Weigh 10 mg of ibuprofen and transfer to a 10 mL
volumetric flask. Dissolve and make up to volume with the mobile phase to obtain a concentration of 1

mg/mL (1000 pg/mL) [1].

e Preparation of Flavoxate HCI Stock Standard Solution (1 mg/mL):

[¢]

Accurately weigh about 10 mg of Flavoxate HCI reference standard.

Transfer to a 10 mL volumetric flask.

Add about 8 mL of mobile phase, sonicate to dissolve.

Dilute to the mark with mobile phase to achieve a final concentration of 2000 pug/mL [1].

[¢]

[e]

o

¢ Preparation of Calibration Standards:

o Pipette appropriate aliquots from the stock solution into a series of 10 mL volumetric flasks
(e.g.,0.01,0.1,05,1.0,1.5, 2.0, 2.5 mL).

o Add 0.5 mL of the internal standard solution (1000 pg/mL) to each flask.

o Dilute to volume with the mobile phase to obtain calibration levels of 1, 10, 50, 100, 150, 200,
and 250 pg/mL of Flavoxate HCI, each containing 50 pg/mL of ibuprofen [1].

o Filter through a 0.45 pm nylon membrane filter before injection.

The workflow for this protocol can be summarized as follows:
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Workflow: Flavoxate HCI Standard Prep with Internal Standard

Click to download full resolution via product page

Standard Solution Preparation for Bulk Analysis (Without Internal
Standard)

This method is designed for the direct analysis of Flavexate HCI in bulk drug substances, using a different

mobile phase system [2] [3].
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e Materials & Reagents:

Flavoxate HCI reference standard
HPLC-grade acetonitrile

[e]

o

(e]

Deionized water

[¢]

[¢]

Volumetric flasks, analytical balance, sonicator

1-hexane sulphonic acid, Orthophosphoric Acid (OPA), Triethylamine (TMA)

e Preparation of Buffer: Dissolve 3g of 1-hexane sulphonic acid in water. Add 3 ml of

Orthophosphoric Acid and 3 ml of Triethylamine. Adjust the final volume to 1 Liter with water [2] [3].

e Preparation of Mobile Phase: Combine the prepared buffer and acetonitrile in a 65:35 (v/v) ratio.

Mix well and degas [2] [3].

e Preparation of Calibration Standards:

o Prepare a stock solution of Flavoxate HCI at a high concentration (e.g., 10 mg/mL).
o Perform serial dilutions with the mobile phase to prepare calibration standards covering the

range of 800 - 1200 pg/mL [2] [3].

Chromatographic Conditions and Method Validation

For the obtained standard solutions to be valid, they must be analyzed under specific chromatographic

conditions. The table below compares the two documented methods:

Parameter Method 1 (with IS) [1] Method 2 (Bulk Analysis) [2] [3]
Column Eclipse C18 (150 mm x 4.6 mm, 5 Inertsil C18 (150 mm x 4.6 mm, 5
pm) Hm)

Mobile Phase Acetonitrile : 0.1% Formic acid Buffer* : Acetonitrile (65:35, v/v)
(75:25, viv)

Flow Rate 0.8 mL/min Information not specified

Detection Wavelength 218 nm 293 nm

Injection Volume 20 pL Information not specified
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Parameter Method 1 (with IS) [1] Method 2 (Bulk Analysis) [2] [3]
Retention Time of ~1.44 minutes ~2.43 minutes

Flavoxate

Internal Standard Ibuprofen (3.50 min) Not used

Linearity Range 1 - 250 pg/mL 800 — 1200 pg/mL

Correlation Coefficient 0.9995 0.981

(r)

LOD / LOQ 0.23 pug/mL / 0.69 pg/mL 83.14 pg/mL / 251.93 pg/mL

*Buffer: 1-Hexane sulphonic acid (3g/L), with OPA and TMA (3 ml/L each).

The methods have been rigorously validated. Method 1 demonstrates excellent precision with intra-day and
inter-day Relative Standard Deviations (RSD) of 0.05-0.43% and 0.15-0.65%, respectively. Accuracy,
determined by recovery studies, ranged from 97.4% to 101.3% [1]. Method 2 also reported RSD for
precision to be less than 2% [2] [3].

Critical Notes for Practitioners

¢ Solution Stability: Standard solutions should be prepared fresh daily unless stability data under
specific storage conditions (e.g., refrigerated) is generated and validated.

¢ Filter Compatibility: Always filter standard and sample solutions through a 0.45 pm or 0.22 pm
membrane filter compatible with the mobile phase to prevent column contamination.

e System Suitability: Before quantitative analysis, perform a system suitability test as per ICH
guidelines. For Method 1, parameters like tailing factor (~1.03) and theoretical plates (>11,000)
should be verified to ensure the system is operating correctly [1].

e Handling and Storage: Flavoxate HCI reference standards should be stored as per the
manufacturer's instructions, typically in a cool, dry place. Proper handling techniques are essential to
avoid moisture absorption or degradation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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